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The table below summarizes the key quantitative data for TPCA-1:

Target Reported IC₅₀ Value Experimental Context Source

IKKβ
(IKK2)

17.9 nM In vitro kinase assay [1]

IKKβ
(IKK2)

Low micromolar range
(specific value not stated)

In vitro kinase assay for MRCKα and MRCKβ;
precise IC₅₀ for IKKβ not provided in the excerpt.

[2]

The data from Cell Signaling Technology specifies that TPCA-1 is a potent and specific inhibitor of IKKβ

[1]. The early research on MRCK kinases also identified TPCA-1 as an inhibitor, though the reported

activity was in the low micromolar range for those targets, suggesting a degree of selectivity for IKKβ over

MRCK kinases [2].

Experimental Validation Methodology

The validated IC₅₀ value of 17.9 nM was obtained through a standard in vitro kinase assay [1]. The

foundational crystal structure study provides a visual representation of how TPCA-1 binds to a kinase,

which is key to understanding its mechanism. The general workflow for such experiments is outlined below:
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Protein Preparation
(Purified IKKβ kinase domain)

Assay Setup
(ATP, substrate, inhibitor titration)

Incubation & Reaction
(Phosphorylation transfer)

Detection & Analysis
(Measure substrate phosphorylation)

Data Calculation
(Determine IC₅₀ from dose-response)

Click to download full resolution via product page

This biochemical assay directly measures the ability of TPCA-1 to inhibit IKKβ-mediated phosphorylation

of a substrate. The crystal structure of a related kinase (MRCKβ) in complex with TPCA-1 confirms that the

compound acts by binding to the kinase's active site, which is a conserved feature among kinases [2].

TPCA-1 in the NF-κB Signaling Pathway

TPCA-1 exerts its primary effects by selectively inhibiting IKKβ within the NF-κB signaling pathway. The

following diagram illustrates this mechanism and its functional consequences:
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By inhibiting IKKβ, TPCA-1 prevents the degradation of IκB, thereby trapping NF-κB in the cytoplasm and

blocking the expression of pro-inflammatory genes [3] [1]. This mechanism underpins its use in various

disease models.

Research Applications and Considerations

The high potency and selectivity of TPCA-1 for IKKβ make it a valuable tool compound for research. Its

effects have been studied in models of:

Cancer Biology: TPCA-1 can inhibit cancer cell proliferation and viability, and sensitize tumor cells to

apoptosis [4] [3].
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Inflammatory Diseases: It has shown efficacy in reducing inflammation in models of arthritis and

other inflammatory conditions [5] [1].
Cell Therapy: TPCA-1 is used to modulate the secretome of mesenchymal stromal cells (MSCs) to

enhance their therapeutic potential [6] [7].

When using TPCA-1, it is typically reconstituted in DMSO. A common stock concentration is 15 mM, with

working concentrations often in the low micromolar range (e.g., 1-10 µM) in cell-based assays [6] [1]. These

concentrations are consistent with its nanomolar IC₅₀, considering cellular uptake and pathway engagement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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